2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine

• Molecular Formula: C12H9N3O4S
• Molecular Weight: 291.28 g/mol
• IUPAC Name: 2-(2,4-dinitrophenyl)sulfanyl-6-methylpyridine
• InChI: InChI=1S/C12H9N3O4S/c1-8-3-2-4-12(13-8)20-11-6-5-9(14(16)17)7-10(11)15(18)19/h2-7H,1H3
• InChI Key: QPLTUQUVCORCAE-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of pyridine-based compounds, which are known for their diverse biological activities.

Scientific Research Applications

2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent. It has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action of this compound involves the induction of apoptosis and cell cycle arrest in cancer cells.
In addition to its anticancer properties, 2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine has also been studied for its antimicrobial and anti-inflammatory activities. It has been reported to exhibit potent antimicrobial activity against various gram-positive and gram-negative bacteria. Furthermore, this compound has shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine involves the interaction with various cellular targets. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic proteins. It also causes cell cycle arrest by regulating the expression of various cell cycle-related proteins. In microbial cells, this compound disrupts the cell membrane integrity and inhibits the bacterial growth. Inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines, including TNF-α, IL-6, and IL-1β.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine are diverse and depend on the target cell type. In cancer cells, this compound induces apoptosis and cell cycle arrest, leading to the inhibition of cancer cell growth. In microbial cells, this compound disrupts the cell membrane integrity, leading to the inhibition of bacterial growth. Inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines, leading to the reduction of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine in lab experiments include its diverse biological activities, ease of synthesis, and availability of analytical techniques for its characterization. However, the limitations of using this compound include its low solubility in water, which can affect its bioavailability and the need for further studies to determine its toxicity and pharmacokinetics.

Future Directions

There are several future directions for the study of 2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine. One potential area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the investigation of the toxicity and pharmacokinetics of this compound in animal models. Furthermore, the study of the structure-activity relationship of this compound can lead to the identification of more potent analogs with diverse biological activities. Finally, the investigation of the potential applications of this compound in other fields such as agriculture and environmental science can lead to new discoveries and innovations.
Conclusion:
In conclusion, 2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine is a promising compound with diverse biological activities. Its potential applications in various fields, including medicinal chemistry, microbiology, and immunology, make it an attractive target for further research. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its analogs in various fields.

Synthesis Methods

The synthesis of 2-({2,4-Bisnitrophenyl}sulfanyl)-6-methylpyridine involves the reaction of 2,4-dinitrochlorobenzene and 6-methylpyridin-2-amine in the presence of sodium sulfide. This reaction leads to the formation of the desired compound, which can be purified using column chromatography. The yield of the compound is around 60%, and the purity can be confirmed using various analytical techniques such as NMR, IR, and mass spectrometry.